Cas no 149739-51-5 (3-(1H-Pyrazol-5-yl)benzonitrile)

3-(1H-Pyrazol-5-yl)benzonitrile is a heterocyclic organic compound featuring a pyrazole ring linked to a benzonitrile moiety. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals, agrochemicals, and material science. The presence of both pyrazole and nitrile functional groups enhances its reactivity, enabling diverse derivatization pathways, such as cyclization or cross-coupling reactions. Its rigid aromatic framework contributes to stability, while the nitrile group offers further functionalization potential. The compound is valued for its role in constructing biologically active molecules, including kinase inhibitors and other therapeutic agents. High purity grades are available to meet rigorous research and industrial requirements.

3-(1H-Pyrazol-5-yl)benzonitrile structure

149739-51-5 structure

Product Name:3-(1H-Pyrazol-5-yl)benzonitrile

CAS No:149739-51-5

MF:C₁₀H₇N₃

MW:169.182681322098

CID:98289

PubChem ID:10844854

Update Time:2025-06-07

3-(1H-Pyrazol-5-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(1H-Pyrazol-5-yl)benzonitrile
- 3-(3-Pyrazolyl)benzonitrile
- 3-(1H-Pyrazol-3-yl)benzonitrile
- Benzonitrile,3-(1H-pyrazol-3-yl)-
- 3-(2H-Pyrazol-3-yl)-benzonitrile
- Benzonitrile, 3-(1H-pyrazol-3-yl)-
- SCHEMBL98912
- 149739-51-5
- WQWOJXMJOXAWKH-UHFFFAOYSA-N
- FT-0690079
- 3-(1H-pyrazol-3-yl)-benzonitrile
- EN300-70757
- Z1138236775
- AKOS012865146
- DTXSID40445633
- 3-(2H-pyrazol-3-yl)benzonitrile
- Inchi： 1S/C10H7N3/c11-7-8-2-1-3-9(6-8)10-4-5-12-13-10/h1-6H,(H,12,13)
- InChI Key： WQWOJXMJOXAWKH-UHFFFAOYSA-N
- SMILES： N1C(=CC=N1)C1C=CC=C(C#N)C=1

Computed Properties

Exact Mass: 169.06411
Monoisotopic Mass: 169.063997236g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 52.5Å²

Experimental Properties

Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.059 g/l) (25 º C),
PSA: 52.47

3-(1H-Pyrazol-5-yl)benzonitrile Pricemore >>

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